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Compound of Interest

Compound Name: Potassium K-40

Cat. No.: B079907 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical, direct guidance on the safe handling, operational procedures,

and disposal of Potassium-40 (K-40) in a laboratory setting. Adherence to these protocols is

essential for ensuring the safety of all personnel and the integrity of research.

Immediate Safety Information: Personal Protective
Equipment (PPE)
When handling unsealed sources of Potassium-40, the following Personal Protective

Equipment (PPE) is mandatory to minimize external and internal exposure to its beta and

gamma radiation.
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PPE Component Specification Purpose

Lab Coat Full-length, buttoned
Protects skin and personal

clothing from contamination.

Gloves Disposable nitrile or latex

Prevents skin contact with

radioactive material. Should be

changed frequently.

Eye Protection
ANSI Z87.1 compliant safety

glasses or goggles

Protects eyes from potential

splashes of radioactive

solutions.[1]

Closed-toe Shoes
Substantial footwear covering

the entire foot

Protects feet from spills and

dropped objects.[1]

Operational Plans for Safe Handling
Follow these procedural steps to ensure the safe handling of Potassium-40 during routine

laboratory operations.

Designated Work Area: All work with K-40 should be conducted in a designated and clearly

labeled radioactive work area.

Contamination Prevention: Cover work surfaces with absorbent paper to contain any

potential spills.

Monitoring: Before and after handling K-40, monitor the work area and your hands with a

Geiger-Müller counter to detect any contamination.

No Mouth Pipetting: Never pipette radioactive solutions by mouth.[1]

Secure Storage: Store K-40 in a properly shielded and labeled container in a designated

radioactive materials storage area.

Emergency Spill Response Plan
In the event of a Potassium-40 spill, immediately follow the S.W.I.M.S. protocol to mitigate the

hazard.
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S - Stop the spill and prevent its spread by covering it with absorbent paper.[2][3] W - Warn

others in the immediate vicinity.[2][3] I - Isolate the contaminated area to prevent unauthorized

entry.[2][3] M - Monitor yourself and others for contamination.[2][3] S - Survey and Cleanup the

area, wearing appropriate PPE.[2][3]

Visual Workflow for Spill Response
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Immediate Actions
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Caption: Logical workflow for responding to a Potassium-40 spill.
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Disposal Plan for Potassium-40 Waste
All waste contaminated with Potassium-40 must be disposed of as low-level radioactive waste

(LLRW). Follow these steps for proper disposal.

Segregation: Do not mix radioactive waste with regular trash. Solid and liquid LLRW must be

segregated.

Solid Waste:

Place dry solid waste (e.g., contaminated gloves, absorbent paper) in a designated,

clearly labeled, and lined radioactive waste container.

Ensure no liquids are present in the solid waste container.

Liquid Waste:

Aqueous liquid waste may be disposed of down a designated laboratory sink, provided it is

readily soluble or dispersible in water and the activity levels are within the limits set by

your institution's Radiation Safety Officer (RSO).[4]

Flush the sink with copious amounts of water during and after disposal.[4]

Maintain a log of all sink disposals.

Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,

the isotope (K-40), the activity level, and the date.

Collection: Contact your institution's RSO for pickup of full waste containers. Do not allow

waste to accumulate.

Quantitative Data for Potassium-40
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Property Value

Half-life 1.251 × 10⁹ years

Primary Emissions Beta particles (β⁻), Gamma rays (γ)

Beta Energy (Max) 1.31 MeV (89.3% abundance)

Gamma Energy 1.46 MeV (10.7% abundance)

Specific Activity 2.6 × 10⁵ Bq/g

This data is essential for dose calculations and shielding considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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